Cas no 1448043-55-7 (3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine)

• Product Name: 3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine
• CAS No: 1448043-55-7
• MF: C₁₈H₁₈ClN₇O
• MW: 383.834821224213
• CID: 6566543
• PubChem ID: 71805198
• Update Time: 2025-07-15

3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine
• [4-(5-chloro-2-methylphenyl)piperazin-1-yl]-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]methanone
• AKOS024557613
• F6425-0340
• 3-[4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine
• (6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)(4-(5-chloro-2-methylphenyl)piperazin-1-yl)methanone
• 1448043-55-7

• Inchi： 1S/C18H18ClN7O/c1-13-2-3-14(19)10-16(13)24-6-8-25(9-7-24)18(27)15-4-5-17(23-22-15)26-12-20-11-21-26/h2-5,10-12H,6-9H2,1H3
• InChI Key： KTUMXSXIYKYVDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1CCN(C(C2=CC=C(N3C=NC=N3)N=N2)=O)CC1

Computed Properties

• Exact Mass: 383.1261359g/mol
• Monoisotopic Mass: 383.1261359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80Ų

Additional information on 3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine

Introduction to 3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine (CAS No. 1448043-55-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, 3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine, identified by its CAS number CAS No. 1448043-55-7, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of 3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine incorporates several key functional groups that contribute to its potential therapeutic effects. The presence of a piperazine ring and a pyridazine moiety is particularly noteworthy, as these scaffolds are frequently found in bioactive molecules. Additionally, the incorporation of a 5-chloro-2-methylphenyl substituent and a 1H-1,2,4-triazol-1-yl group enhances its pharmacological profile by introducing additional interaction points with biological targets.

In recent years, there has been growing interest in the development of compounds that modulate central nervous system (CNS) activity. The piperazine ring in 3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-yl)pyridazine is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are crucial for the development of drugs used in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The triazolopyridazine moiety further extends the compound's potential by providing additional binding sites for CNS receptors.

The synthesis of 3-4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl-6-(1H-1,2,4-triazol-1-y)pyridazine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the piperazine-carbonyl bond and the introduction of the triazolopyridazine fragment. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of these methods not only enhances the synthetic pathway but also improves the overall quality of the final product.

The pharmacological evaluation of 3-(4-(5-chloro)-2-methylphenyl)piperazinonecarbonyl)-6-(triazol)-pyridazinone, as it is sometimes referred to in literature, has revealed several interesting properties. Preclinical studies have demonstrated its potential as an antagonist for certain serotonin receptors, which could make it valuable in the treatment of mood disorders. Furthermore, its interaction with dopamine receptors suggests possible applications in neurodegenerative diseases. These findings underscore the importance of continued research into this compound and its derivatives.

The structural features of CAS No. 1448043-55-7 also make it an attractive candidate for further derivatization. By modifying specific functional groups within the molecule, researchers can explore new pharmacological profiles and enhance drug-like properties such as solubility and bioavailability. Computational modeling techniques have been instrumental in predicting how different structural modifications will affect the compound's biological activity. These tools allow scientists to design experiments more efficiently and focus on the most promising candidates.

In conclusion, 3-()()(^{_{piperazinonecarbonyl}})(-6(triazol))(-pyridazinone), with CAS numberCAS No.1448043-55-7), represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities position it as a valuable compound for further research and development in the treatment of neurological disorders.